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Compound of Interest

Compound Name: Levophacetoperane hydrochloride

Cat. No.: B1675172 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Levophacetoperane hydrochloride, ensuring compliance and minimizing risk.

While Levophacetoperane hydrochloride is not classified as a hazardous substance or

mixture according to the provided Safety Data Sheet, adherence to proper disposal protocols is

still necessary to maintain a safe laboratory environment.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Levophacetoperane hydrochloride
is provided below.

Property Value

CAS Number 23257-56-9[1][2]

Molecular Formula C₁₄H₂₀ClNO₂[1]

Molecular Weight 269.77 g/mol [1]

Personal Protective Equipment (PPE) for Safe
Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1675172?utm_src=pdf-interest
https://www.benchchem.com/product/b1675172?utm_src=pdf-body
https://www.benchchem.com/product/b1675172?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1675172?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://www.scbt.com/p/levophacetoperane-hydrochloride-23257-56-9
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prior to handling Levophacetoperane hydrochloride for disposal, it is imperative to be

outfitted with the appropriate personal protective equipment to prevent accidental exposure.

PPE Category Recommendation

Eye/Face Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves.[1]

Skin and Body Protection Impervious clothing.[1]

Respiratory Protection Suitable respirator.[1]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of

Levophacetoperane hydrochloride. This process is designed to be straightforward while

ensuring safety and environmental diligence.

Absorb Solutions: For solutions of Levophacetoperane hydrochloride, absorb the liquid

with a finely-powdered, liquid-binding material such as diatomite or universal binders.[1]

Decontaminate Surfaces: Thoroughly decontaminate any surfaces and equipment that have

come into contact with the chemical by scrubbing them with alcohol.[1]

Containment: Place the absorbed material and any contaminated cleaning materials into a

suitable, sealed container.

Disposal: Dispose of the container with the contaminated material in accordance with all

applicable federal, state, and local regulations. While not classified as hazardous, it should

be disposed of through an approved waste disposal plant.[3]

The logical workflow for the disposal of Levophacetoperane hydrochloride is illustrated in the

diagram below.
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Preparation Disposal Procedure Final Steps

Start: Identify Waste Don Appropriate PPE Absorb Liquid Waste Decontaminate Surfaces Contain Waste Dispose via Approved Facility End: Disposal Complete
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Caption: Workflow for Levophacetoperane Hydrochloride Disposal.

First Aid Measures in Case of Exposure
In the event of accidental exposure, the following first aid measures should be taken

immediately.

Eye Contact: Immediately flush eyes with large amounts of water, removing any contact

lenses. Seek prompt medical attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with large amounts of water and

remove any contaminated clothing. A physician should be consulted.[1]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician for

guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. scbt.com [scbt.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1675172?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675172?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1675172?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-101631/Levophacetoperane-hydrochloride-SDS-MedChemExpress.pdf
https://www.scbt.com/p/levophacetoperane-hydrochloride-23257-56-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Safe Disposal of Levophacetoperane Hydrochloride: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675172#levophacetoperane-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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